Cas no 35308-68-0 (2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one)

2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one is a heterocyclic compound featuring a tetrahydroindole core with a ketone functional group at the 4-position and a methyl substituent at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. Its rigid, bicyclic framework and reactive ketone moiety allow for selective functionalization, enabling the synthesis of complex molecules. The compound’s stability under standard conditions and compatibility with a range of reaction conditions further enhance its utility in research and industrial applications. It is commonly employed in the preparation of bioactive compounds and fine chemicals.
2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one structure
35308-68-0 structure
Product Name:2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
CAS No:35308-68-0
MF:C9H11NO
MW:149.189742326736
MDL:MFCD04972500
CID:54415
PubChem ID:87559082
Update Time:2025-05-28

2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
    • 1,5,6,7-Tetrahydro-2-methyl-4H-indol-4-one
    • 2-Methyl-4-Oxo-4,5,6,7-Tetrahydroindole
    • 2-methyl-1,5,6,7-tetrahydro-4H-indol-4-one
    • 2-methyl-1,5,6,7-tetrahydro-indol-4-one
    • 2-Methyl-4-oxo-4,5,6,7-tetrahydro-indol
    • 4-Oxo-2-Methyl-4,5,6,7-tetrahydroindole
    • 2-methyl-6,7-dihydro-1H-indol-4(5H)-one
    • 4H-Indol-4-one, 1,5,6,7-tetrahydro-2-methyl-
    • HJIYEKHYUGHTAC-UHFFFAOYSA-
    • HJIYEKHYUGHTAC-UHFFFAOYSA-N
    • 4392AB
    • AB21142
    • 2-Methyl-4,5,6,7-tetrahydroindol-4-one
    • DTXSID20431115
    • SCHEMBL6753719
    • AS-43219
    • CS-0213125
    • T2376
    • A874642
    • AKOS000320271
    • FT-0649545
    • 1,5,6,7-Tetrahydro-2-methyl-4H-indol-4-one, AldrichCPR
    • SCHEMBL1052949
    • 2-methyl-1,5,6,7-tetrahydroindol-4-one
    • AC-13113
    • 35308-68-0
    • MFCD04972500
    • 4,5,6,7-TETRAHYDRO-2-METHYL-1H-INDOLE-4-ONE
    • InChI=1/C9H11NO/c1-6-5-7-8(10-6)3-2-4-9(7)11/h5,10H,2-4H2,1H3
    • DB-069196
    • KBA30868
    • 966-098-0
    • MDL： MFCD04972500
    • Inchi： 1S/C9H11NO/c1-6-5-7-8(10-6)3-2-4-9(7)11/h5,10H,2-4H2,1H3
    • InChI Key： HJIYEKHYUGHTAC-UHFFFAOYSA-N
    • SMILES： O=C1CCCC2=C1C=C(C)N2

Computed Properties

  • Exact Mass: 149.08400
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.2
  • Topological Polar Surface Area: 32.9

Experimental Properties

  • Color/Form: solid
  • Density: 1.171
  • Melting Point: 204°C(lit.)
  • Boiling Point: 330.314 °C at 760 mmHg
  • Flash Point: 161.582°C
  • Refractive Index: 1.581
  • PSA: 32.86000
  • LogP: 1.84210
  • Solubility: Not determined

2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2376-25G
1,5,6,7-Tetrahydro-2-methyl-4H-indol-4-one
 35308-68-0 >98.0%(GC)
25g
 ¥1250.00 2024-04-16
Alichem
A199008106-5g
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 35308-68-0 95%
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Alichem
A199008106-25g
2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
 35308-68-0 95%
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 $521.00 2023-09-02
Alichem
A199008106-100g
2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
 35308-68-0 95%
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 $618.75 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161470-1g
2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
 35308-68-0 96%
1g
 ¥129.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161470-25G
2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
 35308-68-0 96%
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 ¥1399.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161470-5G
2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
 35308-68-0 96%
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 ¥459.90 2023-08-31
Fluorochem
046900-250mg
1,5,6,7-Tetrahydro-2-methyl-4H-indol-4-one
 35308-68-0 95%
250mg
 ￡32.00 2022-03-01
Fluorochem
046900-5g
1,5,6,7-Tetrahydro-2-methyl-4H-indol-4-one
 35308-68-0 95%
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 ￡80.00 2022-03-01
Fluorochem
046900-25g
1,5,6,7-Tetrahydro-2-methyl-4H-indol-4-one
 35308-68-0 95%
25g
 ￡171.00 2022-03-01

2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:35308-68-0)2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
Order Number:A874642
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:43
Price ($):307.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:35308-68-0)2-Methyl-4,5,6,7-tetrahydro-1H-indol-4-one
A874642
Purity:99%
Quantity:100g
Price ($):307.0
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